3-acetamido-N-benzyl-3-phenylpropanamide

• IUPAC Name: 3-acetamido-N-benzyl-3-phenylpropanamide
• InChI: InChI=1S/C18H20N2O2/c1-14(21)20-17(16-10-6-3-7-11-16)12-18(22)19-13-15-8-4-2-5-9-15/h2-11,17H,12-13H2,1H3,(H,19,22)(H,20,21)
• InChI Key: HXBUTIKETGIJQR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(CC(=O)NCC1=CC=CC=C1)C2=CC=CC=C2
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

3-Acetamido-N-benzyl-3-phenylpropanamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and pharmacology. This compound is a member of the amide family, which is known for its diverse chemical and biological properties. In

Scientific Research Applications

3-acetamido-N-benzyl-3-phenylpropanamide has shown potential applications in various fields of scientific research. In medicinal chemistry, this compound has been investigated for its potential as an antitumor agent. Studies have shown that the compound exhibits cytotoxic activity against various cancer cell lines, including breast, colon, and lung cancer cells. In addition, the compound has shown promise as a potential anti-inflammatory agent. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines in vitro.

Mechanism of Action

The mechanism of action of 3-acetamido-N-benzyl-3-phenylpropanamide is not fully understood. However, studies have suggested that the compound may exert its cytotoxic effects by inducing apoptosis in cancer cells. The compound has been shown to activate caspase-3 and caspase-9, which are key enzymes involved in the apoptotic pathway. In addition, the compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell proliferation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-acetamido-N-benzyl-3-phenylpropanamide have been investigated in various studies. The compound has been shown to induce cell cycle arrest in cancer cells, which may contribute to its cytotoxic effects. In addition, the compound has been shown to inhibit the migration and invasion of cancer cells, which are key processes involved in cancer metastasis. The compound has also been shown to modulate the expression of various genes involved in cancer progression and inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-acetamido-N-benzyl-3-phenylpropanamide in lab experiments is its potential as a cytotoxic agent against cancer cells. The compound has shown selectivity towards cancer cells, which may reduce the risk of toxicity to normal cells. In addition, the compound has shown promise as an anti-inflammatory agent, which may have potential applications in treating inflammatory diseases. However, one of the limitations of using this compound is its complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for research on 3-acetamido-N-benzyl-3-phenylpropanamide. One direction is to investigate the mechanism of action of the compound in more detail. This could involve studying the effects of the compound on specific signaling pathways involved in cancer progression and inflammation. Another direction is to explore the potential of the compound as a drug candidate for cancer and inflammatory diseases. This could involve conducting preclinical studies to evaluate the efficacy and safety of the compound in animal models. Finally, future research could focus on developing more efficient and scalable synthesis methods for the compound to increase its availability for research and potential clinical use.
Conclusion
In conclusion, 3-acetamido-N-benzyl-3-phenylpropanamide is a compound that has shown promise as a potential cytotoxic and anti-inflammatory agent. The compound has been investigated for its potential applications in various fields, including medicinal chemistry, drug discovery, and pharmacology. The synthesis of the compound involves a complex multi-step process, which may limit its availability for research purposes. However, the compound has shown selectivity towards cancer cells and has potential as a drug candidate for cancer and inflammatory diseases. Further research is needed to fully understand the mechanism of action of the compound and to explore its potential applications in these fields.

Synthesis Methods

The synthesis of 3-acetamido-N-benzyl-3-phenylpropanamide involves a multi-step process that requires specific reagents and conditions. The initial step involves the reaction of benzylamine with phenylacetyl chloride to form N-benzyl-phenylacetamide. This intermediate is then treated with acetic anhydride to form N-benzyl-3-acetamido-phenylacetamide. Finally, the compound is subjected to catalytic hydrogenation to obtain 3-acetamido-N-benzyl-3-phenylpropanamide. The purity and yield of the compound can be improved by using appropriate purification techniques.